Cas no 2364561-61-3 (tert-butyl N-[(3S)-6-bromo-2,3-dihydrobenzofuran-3-yl]carbamate)

• Product Name: tert-butyl N-[(3S)-6-bromo-2,3-dihydrobenzofuran-3-yl]carbamate
• CAS No: 2364561-61-3
• MF: C₁₃H₁₆BrNO₃
• MW: 314.175043106079
• MDL: MFCD33022303
• CID: 5194540
• PubChem ID: 86333215
• Update Time: 2025-06-13

tert-butyl N-[(3S)-6-bromo-2,3-dihydrobenzofuran-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3S)-6-bromo-2,3-dihydrobenzofuran-3-yl]carbamate
• starbld0030018
• 2364561-61-3
• Tert-butyln-[(3S)-6-bromo-2,3-dihydrobenzofuran-3-yl]carbamate
• tert-Butyl (S)-(6-bromo-2,3-dihydrobenzofuran-3-yl)carbamate
• CS-0310160
• MFCD33022303
• SCHEMBL21179064
• F78282
• (3S)-3-(Boc-amino)-6-bromo-2,3-dihydrobenzofuran
• PS-18658
• tert-butyl N-[(3S)-6-bromo-2,3-dihydro-1-benzofuran-3-yl]carbamate

• MDL： MFCD33022303
• Inchi： 1S/C13H16BrNO3/c1-13(2,3)18-12(16)15-10-7-17-11-6-8(14)4-5-9(10)11/h4-6,10H,7H2,1-3H3,(H,15,16)/t10-/m1/s1
• InChI Key： DFJAUBAWNZPINB-SNVBAGLBSA-N
• SMILES： N([C@@H]1COC2=CC(Br)=CC=C12)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 313.03136g/mol
• Monoisotopic Mass: 313.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on tert-butyl N-[(3S)-6-bromo-2,3-dihydrobenzofuran-3-yl]carbamate

Professional Introduction to Compound with CAS No. 2364561-61-3 and Product Name: tert-butyl N-[(3S)-6-bromo-2,3-dihydrobenzofuran-3-yl]carbamate

The compound with the CAS number 2364561-61-3 and the product name tert-butyl N-[(3S)-6-bromo-2,3-dihydrobenzofuran-3-yl]carbamate represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and therapeutic development. The structural features of this molecule, particularly the presence of a (3S)-6-bromo-2,3-dihydrobenzofuran moiety, make it a promising candidate for further investigation in various biochemical pathways.

Recent studies have highlighted the importance of stereoelectronic properties in the design of bioactive molecules. The (3S)-configuration of the benzofuran ring in this compound is particularly noteworthy, as it may influence the molecule's binding affinity and selectivity when interacting with biological targets. The bromo substituent at the 6-position further enhances its potential as a pharmacophore by introducing additional electronic and steric interactions. These features collectively contribute to the compound's unique chemical profile, making it an attractive scaffold for medicinal chemists.

In the realm of drug discovery, the development of novel carbamate-based compounds has been an area of active research. The tert-butyl carbamate group in this molecule serves multiple purposes: it not only provides a stable leaving group for further chemical modifications but also influences the solubility and metabolic stability of the compound. This balance between structural rigidity and functional versatility is crucial for optimizing pharmacokinetic properties, which are essential for successful drug candidates.

The benzofuran core is a well-documented motif in medicinal chemistry, known for its ability to engage in multiple hydrogen bonding interactions with biological targets. This property is particularly valuable in designing molecules that require precise binding to proteins or enzymes involved in disease pathways. The (3S)-6-bromo-2,3-dihydrobenzofuran moiety in this compound is likely to interact with key residues in target proteins, modulating their activity and potentially leading to therapeutic effects.

Current research trends suggest that compounds incorporating fluorinated or brominated aromatic rings exhibit enhanced bioactivity and metabolic stability. The presence of a bromo atom in this molecule aligns with these trends, positioning it as a candidate for further exploration in areas such as oncology and anti-inflammatory therapies. Brominated benzofurans have been reported to exhibit inhibitory effects on various enzymes and receptors, making them relevant for treating conditions like cancer and autoimmune diseases.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight its complexity and novelty. The stereochemical integrity at the (3S)-configuration must be carefully maintained throughout the synthetic route to ensure biological efficacy. Advances in chiral synthesis methodologies have enabled more efficient production of such enantiomerically pure compounds, facilitating their use in preclinical and clinical studies.

From a computational chemistry perspective, molecular modeling studies can provide insights into how this compound interacts with its intended biological targets. The three-dimensional structure of tert-butyl N-[(3S)-6-bromo-2,3-dihydrobenzofuran-3-yl]carbamate can be compared with known active ligands to predict binding modes and affinity. These simulations are crucial for guiding experimental efforts and optimizing lead compounds before they enter more costly phases of drug development.

The potential therapeutic applications of this compound are broad and warrant further investigation. Preliminary data suggest that it may exhibit inhibitory activity against enzymes involved in signal transduction pathways relevant to diseases such as diabetes and neurodegenerative disorders. Additionally, its structural features make it amenable to derivatization, allowing medicinal chemists to explore analogues with improved properties.

In conclusion, tert-butyl N-[(3S)-6-bromo-2,3-dihydrobenzofuran-3-yl]carbamate (CAS No. 2364561-61-3) represents a promising entity in pharmaceutical research due to its unique structural attributes and potential biological activity. The interplay between stereochemistry, electronic distribution, and functional groups makes this molecule a valuable tool for developing new therapeutic agents. Continued research into its properties and applications will likely yield significant advancements in drug discovery.